4-bromo-N-(2,2,2-trifluoroethyl)benzamide

• IUPAC Name: 4-bromo-N-(2,2,2-trifluoroethyl)benzamide
• InChI: InChI=1S/C9H7BrF3NO/c10-7-3-1-6(2-4-7)8(15)14-5-9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key: LQZGTGRBYQARBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCC(F)(F)F)Br
• Molecular Formula: C9H7BrF3NO
• Molecular Weight: 282.06 g/mol

Description

“4-bromo-N-(2,2,2-trifluoroethyl)benzamide” is an organic compound. It has the molecular formula C9H7BrF3NO and a molecular weight of 282.06.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzamide core with a bromine atom at the 4-position and a 2,2,2-trifluoroethyl group attached to the nitrogen atom of the amide group.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It has a molecular weight of 282.06.

Scientific Research Applications

Brominated Compounds in Supramolecular Chemistry

Brominated compounds, such as benzene-1,3,5-tricarboxamides (BTAs), have found extensive use in supramolecular chemistry due to their ability to self-assemble into one-dimensional, nanometer-sized rod-like structures stabilized by threefold H-bonding. This characteristic has propelled their application in nanotechnology, polymer processing, and biomedical applications, showcasing the versatile nature of brominated compounds in scientific research (Cantekin, de Greef, & Palmans, 2012).

Environmental and Health Aspects of Brominated Flame Retardants

The study and regulation of brominated flame retardants (BFRs) have been a significant area of research due to their environmental persistence and potential health risks. Newer brominated compounds, which are developed as alternatives to traditional BFRs, are subject to extensive research to understand their ecotoxicity, biodegradability, and effects on human health and the environment (Ezechiáš, Covino, & Cajthaml, 2014). This context emphasizes the importance of environmental safety in the development and application of new brominated chemical entities.

Brominated Compounds in Organic Synthesis

The synthesis of brominated organic compounds, such as 2-fluoro-4-bromobiphenyl, is critical for the development of pharmaceuticals and other chemical products. Research in this area focuses on developing efficient, scalable synthetic routes that minimize environmental impact and enhance yield and purity of the desired products (Qiu et al., 2009).

Brominated Benzamides in Pharmacology

Benzamide derivatives, including those substituted with bromine, have been explored for their pharmacological properties, particularly as prokinetic agents in gastrointestinal motility disorders and as potential antipsychotic medications. Their mechanisms of action, therapeutic potential, and side effect profiles are subjects of ongoing research, highlighting the relevance of brominated benzamides in medicinal chemistry and pharmacotherapy (McCallum, Prakash, Campoli-Richards, & Goa, 1988).

Mechanism of Action

The mechanism of action of “4-bromo-N-(2,2,2-trifluoroethyl)benzamide” is not clear from the available information.

Safety and Hazards

The safety data sheet for “4-bromo-N-(2,2,2-trifluoroethyl)benzamide” suggests that it should be handled with care. Personal protective equipment/face protection should be worn and it should not get in eyes, on skin, or on clothing. It should be used only under a chemical fume hood.